![molecular formula C20H17ClOS B2450125 2-[(4-Chlorophenyl)sulfanyl]-1,1-diphenyl-1-ethanol CAS No. 36000-17-6](/img/structure/B2450125.png)
2-[(4-Chlorophenyl)sulfanyl]-1,1-diphenyl-1-ethanol
Overview
Description
The compound “2-[(4-Chlorophenyl)sulfanyl]-1,1-diphenyl-1-ethanol” is a complex organic molecule. It contains a sulfanyl group (-SH) attached to a 4-chlorophenyl group, and two phenyl groups attached to a central carbon, which also bears a hydroxyl group (-OH). This suggests that it could exhibit properties common to alcohols, sulfides, and aromatic compounds .
Molecular Structure Analysis
The molecular structure of this compound, based on its formula, would likely exhibit the characteristic ring structure of phenyl groups, the polarity of the alcohol group, and the unique properties imparted by the sulfanyl group. The presence of these different functional groups would likely result in a complex three-dimensional structure .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the alcohol group could result in hydrogen bonding, influencing its solubility and boiling point .Scientific Research Applications
Antiviral Activity
The compound has been used in the synthesis of 5-(4-chlorophenyl)-N-substituted-N-1,3,4-thiadiazole-2-sulfonamide derivatives, which have shown certain anti-tobacco mosaic virus activity . This suggests potential applications in the development of antiviral drugs .
Biomolecule-Ligand Complex Study
The compound can be used in the study of biomolecule-ligand complexes . This involves the interaction between a biomolecule and a ligand, which can provide insights into the functional properties of the biomolecule .
Free Energy Calculations
The compound can be used in free energy calculations . These calculations are crucial in various fields of research, including drug design, protein folding, and enzyme catalysis .
Structure-Based Drug Design
The compound can be used in structure-based drug design . This is a method used in designing and optimizing the structure of drugs, which can lead to the development of more effective and safer drugs .
Refinement of X-ray Crystal Complexes
The compound can be used in the refinement of X-ray crystal complexes . This involves the use of X-ray crystallography to determine the atomic and molecular structure of a crystal .
Synthesis of Derivatives
The compound can be used as a starting material in the synthesis of various derivatives . These derivatives can have a wide range of applications in different fields of research .
Future Directions
properties
IUPAC Name |
2-(4-chlorophenyl)sulfanyl-1,1-diphenylethanol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClOS/c21-18-11-13-19(14-12-18)23-15-20(22,16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-14,22H,15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FZLZCTNLUAZNFA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CSC2=CC=C(C=C2)Cl)(C3=CC=CC=C3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(4-Chlorophenyl)sulfanyl]-1,1-diphenyl-1-ethanol | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[5-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]furan-2-carboxamide](/img/structure/B2450043.png)
![2-[3-[(2-Oxopyrimidin-1-yl)methyl]anilino]ethanesulfonyl fluoride](/img/structure/B2450044.png)
![4-((4-chlorobenzyl)thio)-1-(pyridin-2-ylmethyl)-6,7-dihydro-1H-cyclopenta[d]pyrimidin-2(5H)-one](/img/structure/B2450061.png)
